molecular formula C8H17NO2 B8459167 1-Nitro-2-propylpentane

1-Nitro-2-propylpentane

Cat. No.: B8459167
M. Wt: 159.23 g/mol
InChI Key: OBVBWBUKQBMQSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Nitro-2-propylpentane is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H17NO2

Molecular Weight

159.23 g/mol

IUPAC Name

4-(nitromethyl)heptane

InChI

InChI=1S/C8H17NO2/c1-3-5-8(6-4-2)7-9(10)11/h8H,3-7H2,1-2H3

InChI Key

OBVBWBUKQBMQSR-UHFFFAOYSA-N

Canonical SMILES

CCCC(CCC)C[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium nitrite (30.6 g, 0.43 mol) in DMSO (700 ml) was added 1-bromo-2-propylpentane (49 g, 0.254 mol). The mixture was stirred overnight at room temperature and poured into ice water (700 g). The mixture was extracted with ether (4×250 ml), the organic layers were combined, washed with water (2×500 ml), brine (500 ml), dried and concentrated in vacuo to furnish 37.4 g (93%) of 1-nitro-2-propylpentane which was 85% pure based on 1H NMR data.
Quantity
30.6 g
Type
reactant
Reaction Step One
Quantity
49 g
Type
reactant
Reaction Step One
Name
Quantity
700 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
700 g
Type
reactant
Reaction Step Two

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